alpha-Amyrin

• IUPAC Name: (3S,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-ol
• InChI: InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h9,19-20,22-25,31H,10-18H2,1-8H3/t19-,20+,22+,23-,24+,25+,27-,28+,29-,30-/m1/s1
• InChI Key: FSLPMRQHCOLESF-SFMCKYFRSA-N
• Canonical SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2[C@H]1C)C)C
• Molecular Formula: C30H50O
• DSSTOX Substance ID: DTXSID701025612
• Molecular Weight: 426.7 g/mol
• CAS No.: 638-95-9

Description

Alpha-Amyrin is a plant-derived pentacyclic triterpenoid. It is a member of the triterpene class and is designated as this compound with an ursane skeleton. It is widely distributed in nature and has been isolated from a variety of plant sources such as epicuticular wax.

Synthesis Analysis

The synthesis of this compound is accomplished starting from easily accessible starting materials, oleanolic, and ursolic acid. The formation of this compound from (3 S)-2,3-oxidosqualene is catalyzed by this compound synthase (α-AS), a member of the oxidosqualene cyclase (OSC) protein family.

Molecular Structure Analysis

This compound is a pentacyclic triterpenol with the chemical formula C30H50O. It is a pentacyclic triterpenoid compound with oral activity.

Chemical Reactions Analysis

The procedures for the synthesis of this compound allow the preparation of beta-Amyrin in an exceptionally short scalable manner via selective iodation and reduction. For this compound, a different synthetic approach had to be chosen providing access to this compound in medium-to-large scale.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 426.72. It is a solid substance that should be stored at 4°C and protected from light.

Scientific Research Applications

Phytochemical Analysis

Alpha-Amyrin has been identified as a key bioactive constituent in plants, contributing to their medicinal properties. A study by Joshi, Meena, & Patni (2018) utilized Gas Chromatography-Mass Spectroscopy (GC-MS) to analyze the phytochemical constituents of Merremia aegyptia and Merremia dissecta. This analysis revealed the presence of this compound, among other metabolites, suggesting its potential applications in phytopharmaceutical industries.

Metabolic Studies

A study conducted in 2013 by Moreira et al. explored the metabolic behavior of alpha and beta amyrin. This study is critical for understanding the drug development process, as it sheds light on the enzymatic kinetic parameters of these triterpenes, providing insights into their efficacy and safety as drug candidates.

Anti-Inflammatory and Anticancer Properties

The anti-inflammatory and anticancer properties of this compound have been highlighted in various studies. For instance, Medeiros et al. (2007) investigated the mechanisms through which this compound exerts its effects against skin inflammation in mice. Another study by Mirunalini, Isabella, & Vaithiyanathan (2016) evaluated the antiproliferative effect of this compound on human laryngeal cancer cells, suggesting its therapeutic potential in various types of cancer.

Production in Engineered Yeast

The production of this compound in engineered Saccharomyces cerevisiae has been a focus of research for its potential commercial development. Studies by Yu et al. (2018) and Yu, Rasool, Liu, et al. (2020) have made significant contributions to improving the yield and efficiency of this compound production in yeast, paving the way for its industrial application.

Mechanism of Action

Target of Action

Alpha-Amyrin, a pentacyclic triterpenoid compound, has been found to interact with several targets in the body. It activates the ERK and GSK-3β signaling pathways . ERK (Extracellular signal-regulated kinases) is involved in various cellular functions, including proliferation, differentiation, and development . GSK-3β (Glycogen synthase kinase 3 beta) plays a crucial role in numerous cellular processes, including metabolism, cell cycle, and gene expression .

Mode of Action

This compound interacts with its targets, leading to changes in cellular processes. It has been shown to exhibit long-lasting antinociceptive and anti-inflammatory properties via activation of the cannabinoid receptors CB1 and CB2 and by inhibiting the production of cytokines and expression of NF-κB, CREB, and cyclooxygenase 2 .

Biochemical Pathways

This compound is involved in several biochemical pathways. It is a precursor of ursolic acid in plant biosynthesis . Ursolic acid is a pentacyclic triterpenoid identified for its diverse biological activities, including anti-inflammatory, antifungal, and antitumor activities .

Pharmacokinetics

It is known to have oral activity . More research is needed to fully understand its pharmacokinetic properties and their impact on bioavailability.

Result of Action

This compound has demonstrated potential antihyperglycemic and hypolipidemic effects. In studies, it significantly reduced blood glucose, total cholesterol, and serum triglycerides in streptozotocin (STZ)-induced diabetic mice . It also effectively reduced elevated plasma glucose levels during the oral glucose tolerance test . Moreover, it showed a beneficial effect in preserving beta cell integrity .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, in a study, it was found to exhibit anti-biofilm properties against methicillin-resistant and vancomycin-intermediate Staphylococcus aureus . This suggests that the compound’s action, efficacy, and stability can be affected by the presence of other organisms and environmental conditions.

Safety and Hazards

Alpha-Amyrin is harmful if swallowed. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.

Biochemical Analysis

Biochemical Properties

Alpha-Amyrin plays a crucial role in biochemical reactions, particularly in the biosynthesis of triterpenoids. It interacts with several enzymes, including oxidosqualene cyclase, which catalyzes the cyclization of 2,3-oxidosqualene to form this compound . Additionally, this compound has been shown to activate the extracellular signal-regulated kinase (ERK) and glycogen synthase kinase-3 beta (GSK-3β) signaling pathways . These interactions highlight the compound’s involvement in various biochemical processes, contributing to its pharmacological effects.

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. It has been demonstrated to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound activates the cannabinoid receptors CB1 and CB2, leading to the inhibition of cytokine production and the expression of nuclear factor kappa B (NF-κB), cAMP response element-binding protein (CREB), and cyclooxygenase-2 (COX-2) . These actions result in anti-inflammatory and antinociceptive effects, showcasing the compound’s impact on cellular function.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with various biomolecules. This compound exhibits strong binding affinity to cannabinoid receptors CB1 and CB2, which play a pivotal role in its anti-inflammatory and antinociceptive properties . Additionally, molecular docking studies have identified this compound as a potent inhibitor of COX-2 and 5-lipoxygenase (5-LOX) enzymes, further elucidating its mechanism of action . These interactions contribute to the compound’s therapeutic potential in managing inflammation and pain.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Studies have shown that this compound maintains its stability and pharmacological activity over extended periods The compound’s long-term effects on cellular function have been less explored

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that this compound exhibits antihyperglycemic and hypolipidemic effects at doses ranging from 10 to 100 mg/kg in mice . Higher doses of this compound have shown more pronounced hypocholesterolemic effects, including significant decreases in very-low-density lipoprotein (VLDL) and low-density lipoprotein (LDL) cholesterol levels

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly in the biosynthesis of triterpenoids. It is synthesized from 2,3-oxidosqualene through the action of oxidosqualene cyclase . This compound also activates the ERK and GSK-3β signaling pathways, influencing metabolic processes . These pathways highlight the compound’s role in regulating metabolic flux and metabolite levels.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with various transporters and binding proteins. This compound is known to be distributed in the epicuticular wax of plants, indicating its ability to localize in specific tissues . Detailed studies on the transport mechanisms and binding proteins involved in this compound distribution are limited.

Subcellular Localization

This compound’s subcellular localization is critical to its activity and function. Studies have shown that beta-Amyrin synthase, an enzyme involved in the biosynthesis of this compound, is localized in the cytosol This localization suggests that this compound may also be present in the cytosol, where it can interact with various cellular components